molecular formula C11H13BrO B8664857 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-5-ol CAS No. 65021-22-9

6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-5-ol

Cat. No. B8664857
CAS RN: 65021-22-9
M. Wt: 241.12 g/mol
InChI Key: DUHURTZQGKCUMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-5-ol is a useful research compound. Its molecular formula is C11H13BrO and its molecular weight is 241.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-5-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-5-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

65021-22-9

Molecular Formula

C11H13BrO

Molecular Weight

241.12 g/mol

IUPAC Name

6-bromo-3,3-dimethyl-1,2-dihydroinden-5-ol

InChI

InChI=1S/C11H13BrO/c1-11(2)4-3-7-5-9(12)10(13)6-8(7)11/h5-6,13H,3-4H2,1-2H3

InChI Key

DUHURTZQGKCUMC-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC2=CC(=C(C=C21)O)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

128 g of bromine in 100 ml of carbon tetrachloride were added dropwise over the course of 4.5 hours to a solution of 162 g of 3,3-dimethyl-5-hydroxy-indane in 400 ml of carbon tetrachloride at -9° to -2° C. The reaction solution was left to stand overnight at room temperature. It was then washed until neutral, and dried. Fractional distillation gave 139 g of 6-bromo-3,3-dimethyl-5-hydroxy-indane; boiling point: 141.5° C/10 mm Hg. ##STR32##
Quantity
128 g
Type
reactant
Reaction Step One
Quantity
162 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.